Cas no 1164482-97-6 (2-cyano-N-[(furan-2-yl)methyl]-3-(2-nitrophenyl)prop-2-enamide)
2-cyano-N-[(furan-2-yl)methyl]-3-(2-nitrophenyl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- HMS2522H09
- AKOS002960224
- 1164482-97-6
- CHEMBL1599200
- Z44317276
- SMR000255142
- MLS000388968
- 2-cyano-N-[(furan-2-yl)methyl]-3-(2-nitrophenyl)prop-2-enamide
- EN300-26594751
-
- Inchi: 1S/C15H11N3O4/c16-9-12(15(19)17-10-13-5-3-7-22-13)8-11-4-1-2-6-14(11)18(20)21/h1-8H,10H2,(H,17,19)/b12-8-
- InChI Key: RYZFIRKNTOAJER-WQLSENKSSA-N
- SMILES: O1C=CC=C1CNC(/C(/C#N)=C\C1C=CC=CC=1[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 297.07495584g/mol
- Monoisotopic Mass: 297.07495584g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 503
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 112Ų
2-cyano-N-[(furan-2-yl)methyl]-3-(2-nitrophenyl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26594751-0.05g |
2-cyano-N-[(furan-2-yl)methyl]-3-(2-nitrophenyl)prop-2-enamide |
1164482-97-6 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
2-cyano-N-[(furan-2-yl)methyl]-3-(2-nitrophenyl)prop-2-enamide Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 2-cyano-N-[(furan-2-yl)methyl]-3-(2-nitrophenyl)prop-2-enamide
Introduction to Compound with CAS No. 1164482-97-6 and Product Name: 2-cyano-N-[(furan-2-yl)methyl]-3-(2-nitrophenyl)prop-2-enamide
Compound with the CAS number 1164482-97-6 and the product name 2-cyano-N-[(furan-2-yl)methyl]-3-(2-nitrophenyl)prop-2-enamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a cyano group, a furan ring, and a nitrophenyl moiety, makes it a versatile candidate for further investigation.
The furan-2-yl substituent in the molecular structure is particularly noteworthy, as furan derivatives have been extensively studied for their bioactivity and pharmacological properties. Furan-based compounds are known for their ability to interact with various biological targets, making them valuable in the design of novel therapeutic agents. The nitrophenyl group further enhances the compound's potential by introducing additional electronic properties that can influence its reactivity and binding affinity. These features collectively contribute to the compound's unique chemical profile and its suitability for exploring new pharmacological pathways.
Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. Heterocycles, such as those containing furan rings, are frequently found in biologically active molecules due to their ability to mimic natural products and interact with biological systems. The cyano group in the compound's structure also plays a crucial role, as it can participate in hydrogen bonding and influence the compound's solubility and metabolic stability. These characteristics make 2-cyano-N-[(furan-2-yl)methyl]-3-(2-nitrophenyl)prop-2-enamide an intriguing subject for further study.
In the context of current pharmaceutical research, the development of novel compounds with enhanced efficacy and reduced side effects is a primary goal. The structural features of this compound suggest that it may possess desirable pharmacokinetic properties, such as improved bioavailability and target specificity. Additionally, the presence of multiple functional groups provides opportunities for structural modifications that could optimize its therapeutic potential. Researchers are exploring various synthetic routes to modify this compound, aiming to develop derivatives with improved pharmacological profiles.
The nitrophenyl moiety in particular has been studied for its role in modulating biological pathways related to inflammation, pain, and neurodegeneration. Nitroaromatic compounds are known for their ability to interact with enzymes and receptors involved in these processes, making them promising candidates for therapeutic intervention. By incorporating a nitrophenyl group into a heterocyclic framework, as seen in this compound, researchers can leverage these interactions to develop new treatments for complex diseases.
Furthermore, the cyano group can serve as a handle for further chemical modifications, allowing researchers to explore different pharmacological pathways. For instance, cyano groups can be reduced to amines or converted into other functional groups through various chemical transformations. This flexibility makes 2-cyano-N-[(furan-2-yl)methyl]-3-(2-nitrophenyl)prop-2-enamide a valuable scaffold for drug discovery efforts aimed at developing novel therapeutic agents.
Recent advances in computational chemistry have also facilitated the study of this compound by enabling researchers to predict its biological activity and interactions with potential targets. Molecular modeling techniques can be used to simulate how this compound might bind to biological receptors or enzymes, providing insights into its mechanism of action. These computational studies are complemented by experimental approaches, such as high-throughput screening and structure-activity relationship (SAR) studies, which help refine the compound's design and optimize its pharmacological properties.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a candidate for use in agrochemicals and other industrial applications where bioactivity is desired. Additionally, the compound's stability under various conditions suggests that it may be suitable for formulation into stable drug products, enhancing its practical utility in therapeutic settings.
In conclusion, 2-cyano-N-[(furan-2-yl)methyl]-3-(2-nitrophenyl)prop-2-enamide represents a promising candidate for further research and development in pharmaceutical chemistry. Its complex molecular structure, characterized by functional groups such as furan, nitrophenyl, and cyano, provides numerous opportunities for exploring new pharmacological pathways. The compound's potential applications in drug discovery are supported by recent advancements in computational chemistry and experimental methodologies. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in future therapeutic developments.
1164482-97-6 (2-cyano-N-[(furan-2-yl)methyl]-3-(2-nitrophenyl)prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)